Cas no 2227901-43-9 ((2R)-4-3-(methylsulfanyl)phenylbutan-2-ol)
(2R)-4-3-(methylsulfanyl)phenylbutan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- (2R)-4-3-(methylsulfanyl)phenylbutan-2-ol
- (2R)-4-[3-(methylsulfanyl)phenyl]butan-2-ol
- EN300-1750748
- 2227901-43-9
-
- Inchi: 1S/C11H16OS/c1-9(12)6-7-10-4-3-5-11(8-10)13-2/h3-5,8-9,12H,6-7H2,1-2H3/t9-/m1/s1
- InChI Key: SLFQIAYVZYUVSK-SECBINFHSA-N
- SMILES: S(C)C1=CC=CC(=C1)CC[C@@H](C)O
Computed Properties
- Exact Mass: 196.09218630g/mol
- Monoisotopic Mass: 196.09218630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 45.5Ų
(2R)-4-3-(methylsulfanyl)phenylbutan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1750748-0.05g |
(2R)-4-[3-(methylsulfanyl)phenyl]butan-2-ol |
2227901-43-9 | 0.05g |
$1296.0 | 2023-09-20 | ||
| Enamine | EN300-1750748-0.1g |
(2R)-4-[3-(methylsulfanyl)phenyl]butan-2-ol |
2227901-43-9 | 0.1g |
$1357.0 | 2023-09-20 | ||
| Enamine | EN300-1750748-0.25g |
(2R)-4-[3-(methylsulfanyl)phenyl]butan-2-ol |
2227901-43-9 | 0.25g |
$1420.0 | 2023-09-20 | ||
| Enamine | EN300-1750748-0.5g |
(2R)-4-[3-(methylsulfanyl)phenyl]butan-2-ol |
2227901-43-9 | 0.5g |
$1482.0 | 2023-09-20 | ||
| Enamine | EN300-1750748-1.0g |
(2R)-4-[3-(methylsulfanyl)phenyl]butan-2-ol |
2227901-43-9 | 1g |
$1543.0 | 2023-06-03 | ||
| Enamine | EN300-1750748-2.5g |
(2R)-4-[3-(methylsulfanyl)phenyl]butan-2-ol |
2227901-43-9 | 2.5g |
$3025.0 | 2023-09-20 | ||
| Enamine | EN300-1750748-5.0g |
(2R)-4-[3-(methylsulfanyl)phenyl]butan-2-ol |
2227901-43-9 | 5g |
$4475.0 | 2023-06-03 | ||
| Enamine | EN300-1750748-10.0g |
(2R)-4-[3-(methylsulfanyl)phenyl]butan-2-ol |
2227901-43-9 | 10g |
$6635.0 | 2023-06-03 | ||
| Enamine | EN300-1750748-1g |
(2R)-4-[3-(methylsulfanyl)phenyl]butan-2-ol |
2227901-43-9 | 1g |
$1543.0 | 2023-09-20 | ||
| Enamine | EN300-1750748-5g |
(2R)-4-[3-(methylsulfanyl)phenyl]butan-2-ol |
2227901-43-9 | 5g |
$4475.0 | 2023-09-20 |
(2R)-4-3-(methylsulfanyl)phenylbutan-2-ol Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on (2R)-4-3-(methylsulfanyl)phenylbutan-2-ol
Chemical Profile of (2R)-4-3-(methylsulfanyl)phenylbutan-2-ol (CAS No. 2227901-43-9)
(2R)-4-3-(methylsulfanyl)phenylbutan-2-ol, identified by its Chemical Abstracts Service number CAS No. 2227901-43-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This chiral alcohol features a complex molecular structure that includes a butan-2-ol backbone substituted with a phenyl ring bearing a methylsulfanyl group at the 3-position. The presence of the (R) configuration at the second carbon atom adds an additional layer of stereochemical complexity, making this compound a valuable candidate for further investigation in drug discovery and molecular recognition studies.
The< strong> (2R)-4-3-(methylsulfanyl)phenylbutan-2-ol molecule exhibits a unique combination of functional groups that may contribute to its biological activity. The phenyl ring, often found in many bioactive molecules, can interact with various biological targets through hydrophobic and π-stacking interactions. The methylsulfanyl group (-SCH₃) introduces a polar moiety that can engage in hydrogen bonding or participate in metal coordination, depending on the biological context. The secondary alcohol functionality at the 2-position provides a site for further derivatization, enabling the synthesis of analogues with tailored properties.
Recent advancements in computational chemistry and molecular modeling have allowed researchers to explore the potential interactions of< strong> (2R)-4-3-(methylsulfanyl)phenylbutan-2-ol with biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors, making it a promising lead for the development of novel therapeutic agents. For instance, its structural motif resembles known pharmacophores found in drugs targeting neurological disorders, such as serotonin reuptake inhibitors or GABA receptor modulators.
The stereochemistry of< strong> (2R)-4-3-(methylsulfanyl)phenylbutan-2-ol is particularly noteworthy, as enantiomeric differences can significantly impact biological activity. The (R) configuration at the chiral center may confer specific binding properties or metabolic stability compared to its enantiomer. This has prompted researchers to investigate both enantiomers to determine which form is more bioactive or has fewer side effects. Chiral resolution techniques and asymmetric synthesis methods are being employed to isolate and purify each enantiomer for further characterization.
In vitro studies have begun to uncover the potential pharmacological properties of< strong> (2R)-4-3-(methylsulfanyl)phenylbutan-2-ol. Preliminary experiments indicate that this compound may possess anti-inflammatory, analgesic, or even neuroprotective effects. These findings are supported by its structural similarity to known bioactive molecules and its ability to interact with relevant biological targets. Further research is needed to validate these initial observations and to explore the mechanisms by which this compound exerts its effects.
The synthesis of< strong> (2R)-4-3-(methylsulfanyl)phenylbutan-2-ol presents both challenges and opportunities for synthetic chemists. The construction of the chiral center and the introduction of the phenyl ring with a methylsulfanyl substituent require careful planning and precise control over reaction conditions. Advances in catalytic methods, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have made it possible to access complex chiral molecules more efficiently than ever before.
The development of new synthetic routes has also enabled researchers to produce< strong> (2R)-4-3-(methylsulfanyl)phenylbutan-2-ol on a larger scale, facilitating its use in more extensive biological assays and preclinical studies. Scalability is crucial for moving from academic research to industrial applications, where larger quantities of compounds are needed for drug development pipelines. Collaborative efforts between synthetic chemists and biologists are essential to ensure that promising candidates like< strong> (2R)-4-3-(methylsulfanyl)phenylbutan-2-ol are thoroughly evaluated for their therapeutic potential.
The future prospects for< strong> (2R)-4-3-(methylsulfanyl)phenylbutan-2-ol are exciting, with ongoing research aimed at optimizing its pharmacological properties and exploring new applications. By leveraging cutting-edge technologies in synthetic chemistry, computational biology, and high-throughput screening, scientists hope to unlock the full potential of this compound as a therapeutic agent or as a building block for more complex molecules.
In conclusion, (2R)-4-3-(methylsulfanyl)phenylbutan-2-ol, CAS No.< strong>2227901-43-9, represents an intriguing compound with significant potential in pharmaceutical research. Its unique structure, stereochemical features, and promising biological activities make it a valuable subject for further investigation. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new medicines.
2227901-43-9 ((2R)-4-3-(methylsulfanyl)phenylbutan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)